molecular formula C19H16O4 B8513847 6-methoxy-1-oxo-3-phenyl-1H-indene-2-carboxylic acid ethyl ester CAS No. 850209-49-3

6-methoxy-1-oxo-3-phenyl-1H-indene-2-carboxylic acid ethyl ester

Cat. No.: B8513847
CAS No.: 850209-49-3
M. Wt: 308.3 g/mol
InChI Key: DBMSEVNERSOURI-UHFFFAOYSA-N
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Description

6-methoxy-1-oxo-3-phenyl-1H-indene-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C19H16O4 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

850209-49-3

Molecular Formula

C19H16O4

Molecular Weight

308.3 g/mol

IUPAC Name

ethyl 5-methoxy-3-oxo-1-phenylindene-2-carboxylate

InChI

InChI=1S/C19H16O4/c1-3-23-19(21)17-16(12-7-5-4-6-8-12)14-10-9-13(22-2)11-15(14)18(17)20/h4-11H,3H2,1-2H3

InChI Key

DBMSEVNERSOURI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C2=C(C1=O)C=C(C=C2)OC)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Methoxy-3-phenyl-1H-indene-2-carboxylic acid ethyl ester (1 g, 3.39 mmol) prepared in Preparation Example 1 was dissolved in 1,4-dioxane and selenium dioxide (5.65 g, 50.96 mmol) was added thereto. The mixture was refluxed for 24 hrs, cooled, washed with 1M sodium bicarbonate, and extracted with diethyl ether. The organic layer was separated, dried over anhydrous MgSO4, and concentrated under a reduced pressure. The resulting residue was purified by flash chromatography to obtain 756 mg of the titled compound (yield: 72%) as a red solid.
Name
6-Methoxy-3-phenyl-1H-indene-2-carboxylic acid ethyl ester
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5.65 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
72%

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